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Compound of Interest

Compound Name: 4-Fluorophenol

Cat. No.: B042351

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, potential
hazards, and emergency procedures for 4-Fluorophenol (CAS No: 371-41-5). The following
sections detail its chemical and physical properties, toxicological data, and recommended
safety protocols to ensure the well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties

4-Fluorophenol is a white to off-white or yellow-beige crystalline solid.[1][2] It is a crucial
intermediate in the synthesis of pharmaceuticals, pesticides, and dyes.[3] Understanding its

physical and chemical properties is fundamental to its safe handling and use in experimental
settings.
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Property Value Source(s)

Molecular Formula CeHsFO [311415][6]

Molecular Weight 112.10 g/mol [2][41[5]
White to off-white/yellow-beige

Appearance ) ) (11121171
crystalline solid

] ] 43-46 °C (stable form), 28.5 °C

Melting Point (311417108111
(unstable form)

Boiling Point 185 °C [3141[6]1[9]

Flash Point 68 °C (154.4 °F) [1]1[3][9]

Density ~1.22 g/cm3 [41[6]

Vapor Pressure 0.569 - 1.19 mmHg at 25 °C [2][10][11]

Water Solubility 50-80¢g/L [319]

pKa 9.89 at 25 °C [3][9]
Stable under normal

Stability temperatures and pressures.

[L1(3][5108]0]

Hazards and Toxicological Information

4-Fluorophenol is classified as a hazardous substance and requires careful handling.[7] It is

harmful if swallowed, inhaled, or absorbed through the skin, and it can cause severe skin and

eye irritation or burns.[1][5][12]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[5]

Acute Toxicity, Oral Category 4
[12]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[5][12]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[5][12]
) ) o H315: Causes skin irritation.[5]
Skin Corrosion/Irritation Category 2 [12]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[5][12]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation.[5]

] H412: Harmful to aquatic life
Hazardous to the aquatic ) ) ]
Chronic 3 with long lasting effects.[12]

environment, long-term
[13]

Toxicological Data

Test Result Species Source(s)

LD50 Intraperitoneal 312 mg/kg Mouse [5I[7111]

Chronic Health Effects: Prolonged or repeated exposure may lead to cumulative health effects,
including damage to the liver and kidneys.[7]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with 4-Fluorophenol.

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[1][12]
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» Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.[1][12]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical splash goggles and a face shield.[1][7][10]
o Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., PVC, neoprene, or butyl
rubber).[1][7][14] For prolonged or repeated contact, a glove with a higher protection class
is recommended.[7]

o Clothing: A lab coat or overalls and a PVC apron should be worn.[1][7]

o Respiratory Protection: If dust or vapors are likely to be generated, a NIOSH/MSHA-
approved respirator with a particulate filter is necessary.[1][7][10]

Handling Procedures

» Avoid all personal contact, including inhalation of dust and vapors.[7]
e Do not eat, drink, or smoke in areas where 4-Fluorophenol is handled.[10][12]
e Wash hands thoroughly after handling.[1]

» Avoid the formation of dust and aerosols.[5]

Storage Conditions

o Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][5]
» Protect from light.[7]
o Keep away from sources of ignition.[1]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing
substances (hydrides, nitrides, alkali metals), acids, acid chlorides, and acid anhydrides.[1]
[5][7] Phenols can react exothermically with bases and are readily sulfonated and nitrated.[7]
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving 4-
Fluorophenol.

First-Aid Measures

Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation
stopped, provide artificial respiration. Seek

immediate medical attention.[1][10]

Immediately flush the affected area with large
) amounts of water for at least 15 minutes while
Skin Contact ) ] ]
removing all contaminated clothing and shoes.

Seek immediate medical attention.[1][10]

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][10]

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water
Ingestion and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, fog, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][5][7][10]

o Specific Hazards: Combustion can produce hazardous gases, including carbon monoxide,
carbon dioxide, and hydrogen fluoride.[5][7] Dusts may form an explosive mixture with air.[7]
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» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][5][7]

Accidental Release Measures

e Minor Spills:
o Remove all ignition sources.[1][7]
o Clean up spills immediately, avoiding dust generation.[1][7]
o Wear appropriate PPE.[7]

o Use dry clean-up procedures and place the material in a suitable, labeled container for
disposal.[7]

o Major Spills:
o Evacuate the area and move upwind.[7]
o Alert emergency responders.[7]

o Prevent the substance from entering drains.[5][10]

Disposal Considerations

Dispose of 4-Fluorophenol and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow it to enter the sewer system.[5]
[10]

Experimental Protocols and Visualizations

While specific experimental protocols are highly dependent on the research context, any
procedure involving 4-Fluorophenol should incorporate the safety and handling measures
outlined in this guide. The following diagrams illustrate key safety workflows and hazard
relationships.
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Primary Hazards of 4-Fluorophenol
Chronic Aquatic
Toxicity

Serious Eye
Damage/Irritation

Routes of Exposure

Eye Contact

Respiratory Tract
Irritation

Inhalation —>

Acute Toxicity
(Oral, Dermal, Inhalation)

Ingestion

Skin_Contact __ .| Skin Corrosion/
Irritation

Click to download full resolution via product page

Caption: Hazard profile of 4-Fluorophenol, outlining its primary health and environmental risks.
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Conduct Risk Assessment

'

Implement Engineering Controls
(Fume Hood, Ventilation)

'

Select Appropriate PPE
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:
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'
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Dispose of Waste Properly
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Caption: A logical workflow for the safe handling of 4-Fluorophenol in a laboratory setting.
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Caption: A flowchart outlining the immediate steps to take in case of an exposure or spill event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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